Cas no 897622-11-6 (N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide)

• Product Name: N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide
• CAS No: 897622-11-6
• MF: C₁₄H₂₂FN₃O₄S₂
• MW: 379.470584392548
• CID: 5971846
• PubChem ID: 18565500
• Update Time: 2025-06-08

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]ethanesulfonamide
• AKOS024625280
• F2069-0025
• SR-01000910420
• N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)ethanesulfonamide
• SR-01000910420-1
• 897622-11-6
• N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)ethane-1-sulfonamide

• Inchi： 1S/C14H22FN3O4S2/c1-2-23(19,20)16-7-12-24(21,22)18-10-8-17(9-11-18)14-6-4-3-5-13(14)15/h3-6,16H,2,7-12H2,1H3
• InChI Key： AOQCDDOUQMFYSU-UHFFFAOYSA-N
• SMILES： C(S(NCCS(N1CCN(C2=CC=CC=C2F)CC1)(=O)=O)(=O)=O)C

Computed Properties

• Exact Mass: 379.10357670g/mol
• Monoisotopic Mass: 379.10357670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide

N-(2-{4-(2-Fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide: A Comprehensive Overview

N-(2-{4-(2-Fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide (CAS No. 897622-11-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural configuration that includes a fluorophenyl group and a piperazine ring. The combination of these functional groups imparts specific pharmacological properties, making it a valuable candidate for various therapeutic applications.

The fluorophenyl group in the structure of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide plays a crucial role in modulating its biological activity. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and pharmacokinetic profiles. This is particularly important in drug development, where optimizing these properties can lead to more effective and safer medications.

The piperazine ring, another key structural element, is widely used in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. In the context of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide, the piperazine ring likely contributes to its binding affinity and selectivity for specific receptors or enzymes. This makes the compound a promising candidate for targeted therapy, especially in conditions where receptor specificity is crucial.

Recent studies have explored the potential therapeutic applications of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide. One notable area of research is its use as an inhibitor of specific enzymes involved in inflammatory processes. Inflammation is a common underlying factor in many diseases, including autoimmune disorders, cardiovascular diseases, and certain types of cancer. By inhibiting key enzymes involved in the inflammatory cascade, this compound could potentially reduce inflammation and alleviate associated symptoms.

Another area of interest is the compound's potential as an antipsychotic agent. The piperazine ring is a common feature in many antipsychotic drugs, such as clozapine and olanzapine, which are used to treat conditions like schizophrenia and bipolar disorder. Preliminary studies have shown that N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide exhibits similar binding profiles to these established antipsychotics, suggesting it may have therapeutic potential in this domain.

In addition to its pharmacological properties, the chemical stability and solubility of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide are also important considerations for drug development. Researchers have conducted extensive studies to optimize these properties through various synthetic modifications and formulation strategies. For example, improving solubility can enhance the compound's absorption and distribution in the body, leading to better therapeutic outcomes.

The safety profile of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide has been evaluated through preclinical studies, including toxicity assessments and pharmacokinetic analyses. These studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)ethane-1-sulfonamide (CAS No. 897622-11-6) is a promising compound with a unique structural configuration that offers potential therapeutic benefits in various medical conditions. Its combination of a fluorophenyl group and a piperazine ring makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound may play a significant role in advancing the treatment of complex diseases.